Cas no 52107-66-1 (3-Iodo-2-Methylbenzonitrile)

3-Iodo-2-Methylbenzonitrile Properties

Names and Identifiers

• 3-Iodo-2-methylbenzonitrile
• CCA10766
• SCHEMBL3378127
• AKOS015853757
• ZCBCXMRTOKVFQF-UHFFFAOYSA-N
• DTXSID90630517
• MFCD09025696
• AS-10294
• 3-Iodo-2-methylbenzonitrile,
• CS-0331895
• C13347
• 3-IODO-2-METHYLBENZONITRILE
• 52107-66-1
• DB-071484
• +Expand

• MDL： MFCD09025696
• InChIKey： ZCBCXMRTOKVFQF-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6IN/c1-6-7(5-10)3-2-4-8(6)9/h2-4H,1H3
• SMILES： CC1=C(C=CC=C1I)C#N

Computed Properties

• Exact Mass: 242.95400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 242.95450g/mol
• Heavy Atom Count: 10
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• LogP: 2.47128
• PSA: 23.79000

3-Iodo-2-Methylbenzonitrile Security Information

• HazardClass：IRRITANT

3-Iodo-2-Methylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%